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Compound of Interest

Compound Name: Cyclopropylamine

Cat. No.: B047189

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
CAS Number: 765-30-0

Cyclopropylamine, a strained primary aliphatic amine, has emerged as a pivotal structural
motif in the fields of medicinal chemistry and agrochemical synthesis. Its unique conformational
rigidity and electronic properties, conferred by the three-membered ring, make it a valuable
building block for introducing specific physicochemical characteristics into larger molecules.
This technical guide provides a comprehensive overview of cyclopropylamine, including its
fundamental properties, synthesis, applications, and its significant role in drug metabolism,
tailored for a scientific audience.

Core Physicochemical and Safety Data

Cyclopropylamine is a colorless, volatile, and flammable liquid with a characteristic ammonia-
like odor.[1][2] It is miscible with water and a variety of organic solvents.[1][2][3] A summary of
its key properties is presented below.
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Property

Value

CAS Number

765-30-0[4]

Molecular Formula

CsH7N[4][5]

Molecular Weight 57.09 g/mol [4]

Appearance Colorless to pale yellow liquid[2][6]
Odor Ammonia-like[1][2]

Boiling Point 49-50 °C[1][2][3]

Melting Point -50 °C[2][3]

Density 0.824 g/mL at 25 °C[1][2][3]

Refractive Index (n2°/D)

1.420[2][3]

Flash Point

-25.56 °C (-14 °F)[3]

Water Solubility

Miscible[1][3]

EC Number

212-142-2

UN Number

2733[7]

Synthesis of Cyclopropylamine

Cyclopropylamine can be synthesized through various chemical routes. A prevalent and
industrially significant method is the Hofmann rearrangement of cyclopropanecarboxamide.[8]
This reaction provides a direct pathway to the amine with one less carbon atom than the
starting amide.

Experimental Protocol: Synthesis via Hofmann
Rearrangement

This protocol outlines the laboratory-scale synthesis of cyclopropylamine from
cyclopropanecarboxamide using the Hofmann rearrangement.

Materials:
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Cyclopropanecarboxamide

Sodium hypochlorite (NaOCI) solution (e.g., 10-15%)

Sodium hydroxide (NaOH) solution (e.g., 40-50%)

Water (deionized)

e Ice

Equipment:

» Jacketed reaction vessel with overhead stirrer, thermometer, and addition funnel
e Cooling bath

« Distillation apparatus

Procedure:

e An aqueous solution or suspension of cyclopropanecarboxamide is prepared in the reaction
vessel.

e The mixture is cooled to a temperature between 0 °C and 5 °C using a cooling bath.[1]

e While maintaining the low temperature, a sodium hypochlorite solution is added dropwise to
the stirred cyclopropanecarboxamide mixture.[1]

e The reaction is allowed to proceed at this temperature for a specified duration, typically
around 30-60 minutes, to ensure the formation of the N-brominated intermediate.

o Subsequently, a concentrated sodium hydroxide solution is added, while carefully controlling
the temperature to keep it below 25-30 °C.

e The reaction mixture is then warmed to a temperature range of 45-50 °C to facilitate the
rearrangement to the isocyanate and subsequent hydrolysis.[9]
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e The cyclopropylamine product is then isolated from the reaction mixture by steam
distillation.[9]

Applications in Drug Development and

Agrochemicals

The cyclopropylamine moiety is a key component in a multitude of commercially successful
pharmaceuticals and agrochemicals. Its incorporation can enhance binding affinity to biological
targets, improve metabolic stability, and modulate pharmacokinetic properties.

Pharmaceuticals:

» Antibiotics: A prominent application is in the synthesis of fluoroquinolone antibiotics, such as
ciprofloxacin, enrofloxacin, and sparfloxacin, where the cyclopropyl group is crucial for their
antibacterial activity.[1][2]

o Antivirals: It serves as a building block in antiviral drugs, for instance, in the synthesis of
agents for treating hepatitis C.[7]

o Anticancer Agents: The structural rigidity of the cyclopropyl group is utilized in the design of
kinase inhibitors for cancer therapy.[7]

o CNS Drugs: Cyclopropylamine derivatives are found in drugs targeting the central nervous
system, including certain antidepressants.[7]

Agrochemicals:
o Herbicides: It is a vital intermediate for producing triazine herbicides like cyromazine.[8]

« Insecticides and Fungicides: The unique properties of the cyclopropyl group are harnessed
to create effective insecticides and fungicides.

Below is a diagram illustrating the central role of cyclopropylamine in the synthesis of various
important compounds.
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Core applications of cyclopropylamine.

Role in Drug Metabolism: Cytochrome P450
Inactivation

An important aspect of cyclopropylamine in drug development is its interaction with metabolic
enzymes, particularly the cytochrome P450 (CYP) superfamily. Cyclopropylamines can act as
mechanism-based inhibitors of CYP enzymes.[1] The proposed mechanism involves an initial
one-electron oxidation at the nitrogen atom, followed by the cleavage of the strained
cyclopropane ring. This process can lead to the formation of reactive intermediates that
covalently bind to the enzyme, causing its inactivation.[1] This property can be both a liability,
potentially leading to drug-drug interactions, and a tool in drug design to modulate metabolism.

The following diagram illustrates a simplified pathway of this inactivation process.

Oxidized Intermediate
(Radical Cation)

Cyclopropylamine

Cytochrome P450

Cyloc(r:;w:)mso (Inactive)
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Mechanism of CYP450 inactivation.

Safety and Handling

Cyclopropylamine is a hazardous substance and requires strict safety protocols for handling.
It is a highly flammable liquid and vapor, harmful if swallowed, and causes severe skin burns
and eye damage.[7]

» Personal Protective Equipment (PPE): Wear appropriate protective clothing, including
chemical-resistant gloves, safety goggles, and a face shield.

¢ Ventilation: Handle in a well-ventilated area or under a fume hood to minimize inhalation
exposure.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
heat, sparks, and open flames. It is incompatible with acids, acid chlorides, acid anhydrides,
strong oxidizing agents, and carbon dioxide.[1]

o Spill Management: In case of a spill, evacuate the area, remove all ignition sources, and use
an inert absorbent material for cleanup.

Conclusion

Cyclopropylamine is a cornerstone intermediate in modern organic synthesis, with its
influence spanning across the pharmaceutical and agrochemical industries. Its unique
structural and electronic properties provide a powerful tool for chemists to fine-tune the
characteristics of bioactive molecules. A thorough understanding of its synthesis, reactivity, and
metabolic profile is essential for its effective and safe utilization in research and development.
As the demand for more sophisticated and effective chemical entities grows, the importance of
fundamental building blocks like cyclopropylamine is set to increase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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